Cas no 1282549-67-0 ()

1282549-67-0 structure
structure
Product name:
CAS No:1282549-67-0
MF:C4H10N2O3S
MW:166.198799610138
CID:6767197
PubChem ID:68106252

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C4H10N2O3S/c5-10(8,9)6-2-1-4(7)3-6/h4,7H,1-3H2,(H2,5,8,9)
    • InChI Key: JBOHPVPRGQWUQE-UHFFFAOYSA-N
    • SMILES: S(N)(N1CCC(C1)O)(=O)=O

Computed Properties

  • Exact Mass: 166.04121336g/mol
  • Monoisotopic Mass: 166.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 92Ų

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